4-(Dimethylamino)butane-2-sulfonic acid

• CAS RN: 906073-12-9
• Molecular Formula: C6H15NO3S
• Molecular Weight: 181.26 g/mol
• IUPAC Name: 4-(dimethylamino)butane-2-sulfonic acid
• InChI: InChI=1S/C6H15NO3S/c1-6(11(8,9)10)4-5-7(2)3/h6H,4-5H2,1-3H3,(H,8,9,10)
• InChI Key: WINBLTHHMBUHOT-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN(C)C)S(=O)(=O)O

Description

4-(Dimethylamino)butane-2-sulfonic acid is a useful research compound. Its molecular formula is C6H15NO3S and its molecular weight is 181.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-butanesultone (1.27 g, 8.9 mmol) was added to an ice-chilled solution of dimethylamine (40% w/w in water). The solution was stirred at 0° C. for 4 hours. The solvent was evaporated in vacuo until complete dryness. The solid was washed with acetone (50 mL), collected by filtration and dried in vacuo. 1H NMR (D2O, 500 MHz) δ ppm 3.18 (t, 2H, J=8.1 Hz), 2.85 (m, 1H), 2.76 (s, 6H), 2.09 (m, 1H), 1.81 (m, 1H), 1.17 (d, 3H, J=7.3 Hz). 13C (D2O, 125 MHz) δ ppm 55.65, 53.05, 42.88, 26.72, 14.81. ES-MS182a (M+1).